2-(2,2-Dimethylbut-3-enamido)-2-methylpropanoic Acid

• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 2-(2,2-dimethylbut-3-enoylamino)-2-methylpropanoic acid
• InChI: InChI=1S/C10H17NO3/c1-6-9(2,3)7(12)11-10(4,5)8(13)14/h6H,1H2,2-5H3,(H,11,12)(H,13,14)
• InChI Key: HGMSBJPRALKZKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=C)C(=O)NC(C)(C)C(=O)O

Description

2-(2,2-Dimethylbut-3-enamido)-2-methylpropanoic Acid is an organic compound with a complex structure that includes an enamide and a carboxylic acid functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,2-Dimethylbut-3-enamido)-2-methylpropanoic Acid typically involves the reaction of 2,2-dimethylbut-3-enamide with 2-methylpropanoic acid under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more advanced techniques such as continuous flow reactors and automated synthesis systems. These methods allow for better control over reaction conditions and can lead to higher efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(2,2-Dimethylbut-3-enamido)-2-methylpropanoic Acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form simpler compounds.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Conditions for substitution reactions often involve the use of strong acids or bases as catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or alkanes.

Scientific Research Applications

2-(2,2-Dimethylbut-3-enamido)-2-methylpropanoic Acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-(2,2-Dimethylbut-3-enamido)-2-methylpropanoic Acid exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to changes in cellular processes and biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

2-(2,2-Dimethylbut-3-enamido)-2-methylpropanoate: A similar compound with an ester functional group instead of a carboxylic acid.

2-(2,2-Dimethylbut-3-enamido)-2-methylbutanoic Acid: Another related compound with a slightly different carbon chain.

Uniqueness

2-(2,2-Dimethylbut-3-enamido)-2-methylpropanoic Acid is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.